Cas no 104416-40-2 (2H-1-Benzopyran-2-one, 4-hydroxy-3-(3-methyl-3-butenyl)-)

• Product Name: 2H-1-Benzopyran-2-one, 4-hydroxy-3-(3-methyl-3-butenyl)-
• CAS No: 104416-40-2
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 1147996
• Update Time: 2024-07-26

2H-1-Benzopyran-2-one, 4-hydroxy-3-(3-methyl-3-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-hydroxy-3-(3-methyl-3-butenyl)-
• 2H-1-Benzopyran-2-one, 4-hydroxy-3-(3-methyl-3-buten-1-yl)-

• Inchi： 1S/C14H14O3/c1-9(2)7-8-11-13(15)10-5-3-4-6-12(10)17-14(11)16/h3-6,15H,1,7-8H2,2H3
• InChI Key： BQBKPUFVCPCBOQ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C(O)=C1CCC(C)=C

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Melting Point: 135-138 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 390.0±42.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)